Cas no 1844173-26-7 ((3S)-3-Amino-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanamide)

• Product Name: (3S)-3-Amino-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanamide
• CAS No: 1844173-26-7
• MF: C₆H₁₀N₄OS
• MW: 186.234798908234
• CID: 5742958
• PubChem ID: 130771938
• Update Time: 2025-10-28

(3S)-3-Amino-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• (3S)-3-Amino-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanamide
• 1844173-26-7
• EN300-1285953

• Inchi： 1S/C6H10N4OS/c1-3-6(12-10-9-3)4(7)2-5(8)11/h4H,2,7H2,1H3,(H2,8,11)/t4-/m0/s1
• InChI Key： TVFCPFJSENWNIH-BYPYZUCNSA-N
• SMILES： S1C(=C(C)N=N1)[C@H](CC(N)=O)N

Computed Properties

• Exact Mass: 186.05753213g/mol
• Monoisotopic Mass: 186.05753213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 123Ų

Additional information on (3S)-3-Amino-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanamide

Comprehensive Overview of (3S)-3-Amino-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanamide (CAS No. 1844173-26-7)

The compound (3S)-3-Amino-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanamide, identified by its CAS number 1844173-26-7, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This chiral amino acid derivative features a unique 4-methyl-1,2,3-thiadiazole moiety, which contributes to its distinct chemical and biological properties. Researchers are particularly interested in its potential applications as a building block for drug discovery, owing to its structural versatility and functional groups that enable diverse synthetic modifications.

In recent years, the demand for novel heterocyclic compounds like (3S)-3-Amino-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanamide has surged, driven by advancements in targeted therapy and precision medicine. The thiadiazole ring in its structure is known for its electron-rich nature, making it a valuable scaffold in designing enzyme inhibitors and receptor modulators. This aligns with current trends in addressing drug resistance and optimizing bioavailability in therapeutic agents. Moreover, its chiral center at the 3-position underscores its relevance in stereoselective synthesis, a critical factor in developing pharmaceutically active compounds with minimal side effects.

The synthesis of CAS 1844173-26-7 typically involves multi-step organic reactions, including asymmetric catalysis or enzymatic resolution to achieve the desired (3S)-configuration. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its purity and stereochemical integrity. These methodologies are frequently discussed in academic forums and patent literature, reflecting the compound's growing importance in medicinal chemistry and bioconjugation strategies.

From a commercial perspective, (3S)-3-Amino-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanamide is often sought after by contract research organizations (CROs) and pharmaceutical companies engaged in high-throughput screening. Its role in peptide mimetics and small-molecule libraries further highlights its utility in lead optimization programs. Notably, the compound's stability under physiological conditions makes it a candidate for prodrug development, a hot topic in drug delivery systems research.

Environmental and regulatory considerations also play a role in the compound's applications. Unlike many heterocyclic analogs, 1844173-26-7 exhibits favorable biodegradability profiles, aligning with the industry's shift toward green chemistry principles. This aspect is particularly relevant given increasing scrutiny on sustainable synthesis methods and eco-friendly pharmaceuticals.

In conclusion, (3S)-3-Amino-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanamide represents a promising intersection of structural innovation and therapeutic potential. Its CAS 1844173-26-7 designation ensures traceability in global chemical databases, facilitating collaborative research. As the scientific community continues to explore its capabilities, this compound is poised to contribute significantly to breakthroughs in personalized medicine and biomolecular engineering.